2-Azachlormadinone acetate 2-Azachlormadinone acetate
Brand Name: Vulcanchem
CAS No.: 105165-23-9
VCID: VC20793616
InChI: InChI=1S/C22H28ClNO4/c1-12(25)22(28-13(2)26)8-6-16-14-9-18(23)17-10-19(27)24-11-20(17,3)15(14)5-7-21(16,22)4/h9-10,14-16H,5-8,11H2,1-4H3,(H,24,27)/t14-,15+,16+,20-,21+,22+/m1/s1
SMILES: CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)NCC34C)Cl)C)OC(=O)C
Molecular Formula: C22H28ClNO4
Molecular Weight: 405.9 g/mol

2-Azachlormadinone acetate

CAS No.: 105165-23-9

Cat. No.: VC20793616

Molecular Formula: C22H28ClNO4

Molecular Weight: 405.9 g/mol

* For research use only. Not for human or veterinary use.

2-Azachlormadinone acetate - 105165-23-9

Specification

CAS No. 105165-23-9
Molecular Formula C22H28ClNO4
Molecular Weight 405.9 g/mol
IUPAC Name [(1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-5-chloro-9a,11a-dimethyl-7-oxo-3,3a,3b,8,9,9b,10,11-octahydro-2H-indeno[4,5-h]isoquinolin-1-yl] acetate
Standard InChI InChI=1S/C22H28ClNO4/c1-12(25)22(28-13(2)26)8-6-16-14-9-18(23)17-10-19(27)24-11-20(17,3)15(14)5-7-21(16,22)4/h9-10,14-16H,5-8,11H2,1-4H3,(H,24,27)/t14-,15+,16+,20-,21+,22+/m1/s1
Standard InChI Key OOHUAUAZGBDNEC-OFUYBIASSA-N
Isomeric SMILES CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)NC[C@]34C)Cl)C)OC(=O)C
SMILES CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)NCC34C)Cl)C)OC(=O)C
Canonical SMILES CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)NCC34C)Cl)C)OC(=O)C

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